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Compound of Interest

Compound Name: Acid Green 28

Cat. No.: B1175345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Acid Green 28, a synthetic dye with

applications across various scientific disciplines. The document outlines its chemical identity,

including a comprehensive list of synonyms, and presents its physicochemical properties in a

structured format. Furthermore, it details potential applications and experimental considerations

relevant to laboratory settings.

Chemical Identity and Synonyms
Acid Green 28 is an anthraquinone-based dye. Accurate identification of this compound in

scientific literature is crucial for reproducibility and cross-referencing of experimental data. A

variety of synonyms and trade names are used to refer to Acid Green 28, which can create

ambiguity. The following table summarizes the key identifiers for this compound.
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Identifier Type Identifier

Common Name Acid Green 28

C.I. Name Acid Green 28[1][2]

CAS Number 12217-29-7[1][2][3]

Molecular Formula C₃₄H₃₂N₂Na₂O₁₀S₂[1][2]

Molecular Weight 738.74 g/mol [1][2]

EINECS 222-111-5[4]

Synonyms & Trade Names

Weak Acid Brilliant Green 5G, Weak Acid Green

5GS, Acid Green 5G, Acid Green 5GS, Acid

Green 5GW, Acid Green SG, Aminyl Green F-

3GL, Akacid Brilliant Green F-6GL 200%, Best

Acid Milling Green 5GW, Dorasyn Green C3G

200%, Leadacid Green GLS 200%, Orco

Nylosol Green 6-GLS, Suminol Milling Brilliant

Green 5G[2][5][6]

Physicochemical Properties
Understanding the physical and chemical properties of Acid Green 28 is essential for its

effective application in research and development.

Property Value

Appearance Green powder[1]

Odor Odorless[1]

pH 5.5 - 6.5[1]

Solubility 90 g/L in water at 90°C[5]

Chemical Stability
Stable under normal temperatures and

pressures[1]
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Experimental Protocols and Applications
While specific experimental protocols for drug development are not readily available in the

public domain, the primary application of Acid Green 28 lies in its use as a dye. Its utility in

scientific research is predominantly for staining and visualization purposes.

General Staining Protocol for Biological Samples:

A general protocol for using an acid dye like Acid Green 28 for staining protein-based fibers

(e.g., silk, wool) or synthetic polyamides involves preparing a dye bath. This procedure can be

adapted for staining biological specimens.

Dye Bath Preparation: Dissolve the dye in water to the desired concentration. The solubility

is significantly higher in hot water[5].

pH Adjustment: The dyeing process is typically carried out in a neutral or weakly acidic bath

(pH 6-8)[5]. Ammonium sulfate can be used as a dyeing aid[5].

Staining: Immerse the sample in the dye bath. For textile dyeing, the temperature is often

raised to boiling to ensure high dye uptake[5]. For biological samples, the temperature and

incubation time will need to be optimized to prevent tissue damage.

Washing: After staining, the sample should be thoroughly washed to remove excess,

unbound dye.

Potential Applications in Research and Drug Development:

Histology: As a biological stain to visualize cellular structures. Its affinity for protein fibers

suggests it may be useful for staining collagen, elastin, or other proteinaceous components

of the extracellular matrix.

In Vitro Assays: As a non-fluorescent counter-stain or as a component in colorimetric assays.

Drug Formulation: While not a common application, its properties could be explored for

coloring pharmaceutical formulations, provided it meets the necessary regulatory standards

for ingestion or topical application.
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Safety and Handling
According to its Material Safety Data Sheet (MSDS), Acid Green 28 is harmful if swallowed

and may cause irritation to the eyes, skin, and respiratory tract[1]. It is important to handle this

chemical with appropriate personal protective equipment, including safety goggles, gloves, and

a respirator when necessary[1]. The chemical and toxicological properties have not been

thoroughly investigated[1].

Logical Workflow for Chemical Identification
The following diagram illustrates a typical workflow for identifying a chemical compound like

Acid Green 28 based on its various synonyms and identifiers, a crucial first step in any

scientific investigation.

Chemical Identification Workflow
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Caption: A workflow for identifying a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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